Cas no 5875-41-2 (H-γ-Glu-Ala-OH)

• Product Name: H-γ-Glu-Ala-OH
• CAS No: 5875-41-2
• MF: C₈H₁₄N₂O₅
• MW: 218.207162380219
• MDL: MFCD00037215
• CID: 372652
• PubChem ID: 24871921
• Update Time: 2025-08-02

H-γ-Glu-Ala-OH Chemical and Physical Properties

Names and Identifiers

• L-Alanine, L-g-glutamyl-
• H-GLU(ALA-OH)-OH
• H-γ-GLU-ALA-OH
• γ-Glu-Ala-OH
• 5-L-Glutamyl-L-alanine
• g-Glu-Ala.
• H-g-Glu-Ala-OH
• L-gamma-glutamyl-L-alanine
• N-L-R-Glutamyl-L-alanine
• γ-L-GlutaMyl-L-alanine
• HY-112171
• (S)-2-Amino-5-(((S)-1-carboxyethyl)amino)-5-oxopentanoic acid
• 5-L-glutamylalanine
• N-L-gamma-glutamyl-L-alanine
• 5-[(1-Carboxyethyl)imino]-5-hydroxynorvaline
• g-Glu-Ala
• H--Glu-Ala-OH
• H-GLU(ALA)-OH
• CHEBI:50619
• (2S)-2-amino-4-{[(1S)-1-carboxyethyl]carbamoyl}butanoic acid
• g-Glutamylalanine
• gamma-Glu-Ala
• L-gamma-Glu-L-Ala
• L-Alanine, N-L-gamma-glutamyl-
• E85624
• gamma-Glutamylalanine
• gamma-L-Glutamyl-L-alanine
• SCHEMBL3707747
• gamma-L-Glutamyl-L-alanine, 98%
• 5875-41-2
• CS-0043596
• MFCD00037215
• (2S)-2-Amino-5-[[(1S)-1-carboxyethyl]amino]-5-oxopentanoic acid
• g-L-Glutamyl-L-alanine
• DTXSID80974270
• H-GAMMA-GLU-ALA-OH
• Q27122149
• AS-83087
• gamma-Glutamyl-alanine
• gamma-Gln-ala
• DA-74123
• H-γ-Glu-Ala-OH

• MDL： MFCD00037215
• Inchi： 1S/C8H14N2O5/c1-4(7(12)13)10-6(11)3-2-5(9)8(14)15/h4-5H,2-3,9H2,1H3,(H,10,11)(H,12,13)(H,14,15)/t4-,5-/m0/s1
• InChI Key： WQXXXVRAFAKQJM-WHFBIAKZSA-N
• SMILES： O=C(CC[C@@H](C(=O)O)N)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 218.09000
• Monoisotopic Mass: 218.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 188-192 °C (lit.)
• PSA: 129.72000
• LogP: -0.14100
• Solubility: Not determined
• Optical Activity: [α]20/D −26.5°, c = 5 in H2O

H-γ-Glu-Ala-OH Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides

Additional information on H-γ-Glu-Ala-OH

H-Gamma-Glu-Ala-OH: A Comprehensive Overview

H-Gamma-Glu-Ala-OH, also known by its CAS number 5875-41-2, is a dipeptide consisting of gamma-glutamic acid and alanine. This compound has garnered significant attention in the fields of biochemistry, pharmacology, and nutrition due to its unique properties and potential applications. Recent studies have shed light on its role in various biological processes, making it a subject of interest for researchers and industry professionals alike.

The structure of H-Gamma-Glu-Ala-OH is characterized by the presence of gamma-glutamic acid, which differs from the more common alpha-glutamic acid by the position of its carboxyl group. This structural difference imparts unique functional properties to the molecule, including enhanced stability and bioavailability. The alanine residue further contributes to the compound's versatility, as alanine is one of the simplest amino acids with a methyl group as its side chain.

Recent research has explored the potential of H-Gamma-Glu-Ala-OH in drug delivery systems. Its ability to form stable complexes with various therapeutic agents has been demonstrated in several studies, suggesting its utility in targeted drug delivery. Additionally, the compound has shown promise in enhancing the bioavailability of orally administered drugs, which is a critical factor in pharmaceutical development.

In the realm of nutrition, H-Gamma-Glu-Ala-OH has been investigated for its role as a bioactive peptide. Studies have indicated that it may possess antioxidant properties, which could be beneficial in combating oxidative stress-related conditions. Furthermore, its potential as a functional food ingredient has been explored, with findings suggesting it may contribute to improved gut health and immune function.

The synthesis of H-Gamma-Glu-Ala-OH typically involves peptide bond formation through condensation reactions. Modern techniques such as solid-phase synthesis and enzymatic coupling have been employed to optimize the production process, ensuring high purity and yield. These advancements have made it possible to scale up production for both research and commercial purposes.

Despite its numerous potential applications, further research is required to fully elucidate the mechanisms underlying the biological activities of H-Gamma-Glu-Ala-OH. Ongoing studies are focusing on its interactions with cellular receptors, metabolic pathways, and long-term effects on human health. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into practical applications.

In conclusion, H-Gamma-Glu-Ala-OH (CAS No: 5875-41-2) represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in drug development, nutrition, and beyond. As research continues to unfold, this dipeptide is poised to make significant contributions to both scientific understanding and practical innovations.